Cas no 142505-92-8 (L-erythro-L-glycero-D-altro-7-Trideculo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13-pentadeoxy-10-methylene-12-(phenylmethyl)-,11-acetate, (7S)- (9CI))

L-erythro-L-glycero-D-altro-7-Trideculo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13-pentadeoxy-10-methylene-12-(phenylmethyl)-,11-acetate, (7S)- (9CI) structure
142505-92-8 structure
Product Name:L-erythro-L-glycero-D-altro-7-Trideculo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13-pentadeoxy-10-methylene-12-(phenylmethyl)-,11-acetate, (7S)- (9CI)
CAS No:142505-92-8
MF:C25H30O13
MW:538.497909069061
CID:156434
PubChem ID:460617
Update Time:2025-04-19

L-erythro-L-glycero-D-altro-7-Trideculo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13-pentadeoxy-10-methylene-12-(phenylmethyl)-,11-acetate, (7S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-erythro-L-glycero-D-altro-7-Trideculo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13-pentadeoxy-10-methylene-12-(phenylmethyl)-,11-acetate, (7S)- (9CI)
    • L-erythro-L-glycero-D-altro-7-Trideculo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,1...
    • L-erythro-L-glycero-D-altro-7-Trideculo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13-pentadeoxy-10-methylene
    • (7S)-2,7-Anhydro-3,4-di-C-carboxy-8,9,10,12,13-pentadeoxy-10-methylene-12-(phenylmethyl)-L-erythro-L-glycero-D-altro-7-trideculo-7,4-furanosonic acid 11-acetate
    • L-erythro-L-glycero-D-altro-7-Trideculo-7,4-furanosonic acid, 2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13-pentadeoxy-10-methylene-12-(phenylmethyl)-, 11-acetate, (7S)-
    • Squalestatin 3
    • 142505-92-8
    • (1S,3S,4S,5R,6R,7R)-1-((4S,5R)-4-acetoxy-5-methyl-3-methylene-6-phenylhexyl)-4,6,7-trihydroxy-2,8-dioxabicyclo[3.2.1]octane-3,4,5-tricarboxylic acid
    • (1S,3S,4S,5R,6R,7R)-1-[(4S,5R)-4-acetyloxy-5-methyl-3-methylidene-6-phenylhexyl]-4,6,7-trihydroxy-2,8-dioxabicyclo[3.2.1]octane-3,4,5-tricarboxylic acid
    • CHEMBL418767
    • Q27294193
    • 2,6,7-trihydroxy-5-[3-(2-methyl-1-methylcarbonyloxy-3-phenylpropyl)-3-butenyl]-4,8-dioxabicyclo[3.2.1]octane-1,2,3-tricarboxylic acid
    • UNII-Y30NG2NO9Q
    • (1S,3S,4S,5R,6R,7R)-1-((4S,5R)-4-Acetoxy-5-methyl-3-methylene-6-phenyl-hexyl)-4,6,7-trihydroxy-2,8-dioxa-bicyclo[3.2.1]octane-3,4,5-tricarboxylic acid
    • BDBM50051872
    • AKOS040746372
    • Squalestatin-H1
    • SQUALESTATIN III
    • Y30NG2NO9Q
    • (1S,3S,4S,5R,6R,7R)-1-[(4S,5R)-4-acetoxy-5-methyl-3-methylene-6-phenyl-hexyl]-4,6,7-trihydroxy-2,8-dioxabicyclo[3.2.1]octane-3,4,5-tricarboxylic acid
    • CHEBI:212478
    • Inchi: 1S/C25H30O13/c1-12(16(36-14(3)26)13(2)11-15-7-5-4-6-8-15)9-10-23-17(27)18(28)25(38-23,22(33)34)24(35,21(31)32)19(37-23)20(29)30/h4-8,13,16-19,27-28,35H,1,9-11H2,2-3H3,(H,29,30)(H,31,32)(H,33,34)/t13-,16-,17-,18-,19-,23+,24-,25+/m1/s1
    • InChI Key: RUIMBWGGEYKRPS-UBAHACBWSA-N
    • SMILES: O1[C@@]2(CCC(=C)[C@H]([C@H](C)CC3C=CC=CC=3)OC(C)=O)[C@@H]([C@H]([C@]1(C(=O)O)[C@](C(=O)O)([C@@H](C(=O)O)O2)O)O)O

Computed Properties

  • Exact Mass: 538.169
  • Monoisotopic Mass: 538.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 12
  • Complexity: 974
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 217Ų

Experimental Properties

  • Color/Form: Solid powder

L-erythro-L-glycero-D-altro-7-Trideculo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13-pentadeoxy-10-methylene-12-(phenylmethyl)-,11-acetate, (7S)- (9CI) Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

L-erythro-L-glycero-D-altro-7-Trideculo-7,4-furanosonicacid,2,7-anhydro-3,4-di-C-carboxy-8,9,10,12,13-pentadeoxy-10-methylene-12-(phenylmethyl)-,11-acetate, (7S)- (9CI) Related Literature

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